Cas no 596827-44-0 (6-Heptene-1,4-diol, 1,4-bis[3-(trifluoromethyl)phenyl]-, (1R,4S)-rel-)

• Product Name: 6-Heptene-1,4-diol, 1,4-bis[3-(trifluoromethyl)phenyl]-, (1R,4S)-rel-
• CAS No: 596827-44-0
• MF: C₂₁H₂₀F₆O₂
• MW: 418.372727394104
• CID: 1622337
• Update Time: 2024-09-13

6-Heptene-1,4-diol, 1,4-bis[3-(trifluoromethyl)phenyl]-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-1,4-diol, 1,4-bis[3-(trifluoromethyl)phenyl]-, (1R,4S)-rel-

• Inchi： 1S/C21H20F6O2/c1-2-10-19(29,15-6-4-8-17(13-15)21(25,26)27)11-9-18(28)14-5-3-7-16(12-14)20(22,23)24/h2-8,12-13,18,28-29H,1,9-11H2/t18-,19-/m1/s1
• InChI Key： NMQIZANUNCXEMU-RTBURBONSA-N
• SMILES： [C@@H](C1=CC=CC(C(F)(F)F)=C1)(O)CC[C@](C1=CC=CC(C(F)(F)F)=C1)(O)CC=C

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• pka: 13.91±0.29(Predicted)